Cas no 1273605-71-2 (4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine)

• Product Name: 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine
• CAS No: 1273605-71-2
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 4566329
• Update Time: 2025-11-02

4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, 4-chloro-5-fluoro-2,3-dihydro-
• N11355

• Inchi： 1S/C9H9ClFN/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3,8H,2,4,12H2
• InChI Key： JMQKJGZNLLFZRK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CCC2N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine

Recent Advances in the Study of 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273605-71-2)

The compound 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273605-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the chloro-fluoro substitution pattern and the dihydroindenyl scaffold, make it a promising candidate for further drug development. Researchers have successfully optimized its synthesis route, achieving higher yields and purity, which is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against protein kinases implicated in cancer progression. These findings suggest its potential as a lead compound for developing new kinase inhibitors.

Further investigations into the pharmacokinetic properties of 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine have revealed favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its selectivity and efficacy, with a focus on improving its therapeutic index.

The potential clinical applications of this compound are also being explored in the context of neurodegenerative diseases. A recent study in ACS Chemical Neuroscience suggested that 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine derivatives could modulate neurotransmitter systems, offering a new avenue for treating conditions such as Parkinson's disease. These findings, though preliminary, underscore the versatility of this compound in addressing diverse medical needs.

In conclusion, 4-chloro-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273605-71-2) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and neurology. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential. The compound's unique chemical properties and biological activities position it as a valuable asset in the development of next-generation pharmaceuticals.